Cas no 246163-29-1 (2-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylacetohydrazide)

• Product Name: 2-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylacetohydrazide
• CAS No: 246163-29-1
• MF: C₁₀H₉F₃N₄O
• MW: 258.199871778488
• CID: 3106457
• PubChem ID: 3755389
• Update Time: 2025-05-21

2-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)acetohydrazide
• 2-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylacetohydrazide
• 2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetohydrazide
• Z58983021
• AKOS003656872
• 246163-29-1
• 2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetohydrazide
• 2-(2-(trifluoromethyl)-1h-benzimidazol-1-yl) acetic acid hydrazide
• STK192087
• CS-0220859
• G44699
• EN300-07740
• 2-[2-(trifluoromethyl)benzimidazol-1-yl]acetohydrazide
• WJA16329

• Inchi： 1S/C10H9F3N4O/c11-10(12,13)9-15-6-3-1-2-4-7(6)17(9)5-8(18)16-14/h1-4H,5,14H2,(H,16,18)
• InChI Key： DWLHFONLMSROEM-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC=CC=2N1CC(NN)=O)(F)F

Computed Properties

• Exact Mass: 258.07284541Da
• Monoisotopic Mass: 258.07284541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylacetohydrazide

Comprehensive Overview of 2-2-(Trifluoromethyl)-1H-1,3-benzodiazol-1-ylacetohydrazide (CAS No. 246163-29-1)

2-2-(Trifluoromethyl)-1H-1,3-benzodiazol-1-ylacetohydrazide (CAS No. 246163-29-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzodiazole core and trifluoromethyl functional group, exhibits remarkable properties that make it a subject of ongoing research. Its molecular structure, which includes a hydrazide moiety, offers versatile reactivity, enabling its use in the synthesis of various derivatives with potential applications in pharmaceuticals and agrochemicals.

The growing interest in 2-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylacetohydrazide is driven by its potential role in drug discovery. Researchers are particularly intrigued by its ability to act as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, traits highly sought after in the development of new therapeutic agents. Recent studies have explored its utility in targeting enzymes and receptors associated with inflammatory and infectious diseases, aligning with the current focus on precision medicine and personalized therapeutics.

In addition to its pharmaceutical applications, CAS No. 246163-29-1 has found relevance in material science. The benzodiazole scaffold is known for its electron-deficient nature, making it a candidate for designing organic semiconductors and fluorescent probes. This aligns with the surge in demand for advanced materials in optoelectronics and sensing technologies. The compound's ability to form stable complexes with metals also opens doors for its use in catalysis and coordination chemistry, areas that are critical for sustainable industrial processes.

From a synthetic chemistry perspective, the preparation of 2-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylacetohydrazide involves multi-step reactions, often starting from commercially available benzodiazole precursors. The introduction of the trifluoromethyl group typically requires careful optimization to ensure high yield and purity. Researchers have reported various methodologies, including nucleophilic substitution and palladium-catalyzed cross-coupling, to achieve efficient synthesis. These advancements are crucial for scaling up production to meet the demands of both academic and industrial research.

The safety and handling of CAS No. 246163-29-1 are also topics of interest. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and fume hoods, are recommended during its handling. Environmental considerations, including waste disposal and biodegradability, are increasingly important as the scientific community moves toward greener chemistry practices. These aspects are frequently searched by professionals seeking to align their work with sustainability goals.

Looking ahead, the future of 2-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylacetohydrazide appears promising. With the rise of AI-driven drug discovery and computational chemistry, this compound could play a pivotal role in virtual screening and molecular modeling. Its structural features make it a valuable candidate for machine learning algorithms aimed at predicting bioactive molecules. Furthermore, the integration of high-throughput screening techniques could accelerate the identification of its novel applications, reinforcing its importance in modern scientific research.

In summary, 2-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylacetohydrazide (CAS No. 246163-29-1) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical properties, coupled with the growing emphasis on innovative therapeutics and advanced materials, position it as a key player in contemporary research. As scientists continue to unravel its capabilities, this compound is likely to remain at the forefront of cutting-edge developments in chemistry and beyond.